Cas no 1261931-78-5 (5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid)

5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid is a fluorinated benzoic acid derivative featuring a methoxy-methylphenyl substitution pattern. This compound is of interest in pharmaceutical and agrochemical research due to its structural motif, which combines electron-donating (methoxy, methyl) and electron-withdrawing (fluoro, carboxyl) groups, enabling potential applications in drug discovery and material science. The fluorine atom enhances metabolic stability and bioavailability, while the aromatic substitutions allow for further functionalization. Its well-defined structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in developing receptor-targeted compounds. High purity and consistent synthesis protocols ensure reliability for research applications.
5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid structure
1261931-78-5 structure
Product Name:5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid
CAS No:1261931-78-5
MF:C15H13FO3
MW:260.260328054428
MDL:MFCD18320330
CID:2764305
PubChem ID:53226236
Update Time:2025-06-08

5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-FLUORO-3-(2-METHOXY-5-METHYLPHENYL)BENZOIC ACID
    • 5-Fluoro-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
    • DTXSID70689947
    • 1261931-78-5
    • MFCD18320330
    • 5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%
    • 5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid
    • MDL: MFCD18320330
    • Inchi: 1S/C15H13FO3/c1-9-3-4-14(19-2)13(5-9)10-6-11(15(17)18)8-12(16)7-10/h3-8H,1-2H3,(H,17,18)
    • InChI Key: GHBREDIJPRWZBB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=C(C=1)C1C=C(C)C=CC=1OC

Computed Properties

  • Exact Mass: 260.08487243Da
  • Monoisotopic Mass: 260.08487243Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5Ų

5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327491-5 g
5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%; .
1261931-78-5 95%
5g
€1159.00 2023-04-26
abcr
AB327491-5g
5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%; .
1261931-78-5 95%
5g
€1159.00 2025-03-19
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